3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate

• Molecular Formula: C18H26O3
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3-prop-2-ynoxypropyl 2-(1-adamantyl)acetate
• InChI: InChI=1S/C18H26O3/c1-2-4-20-5-3-6-21-17(19)13-18-10-14-7-15(11-18)9-16(8-14)12-18/h1,14-16H,3-13H2
• InChI Key: IRJZTUCMCVQSHE-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCCCOC(=O)CC12CC3CC(C1)CC(C3)C2

Description

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate is a chemical compound with the molecular formula C18H26O3

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate typically involves the reaction of adamantan-1-yl acetic acid with 3-(prop-2-yn-1-yloxy)propanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and catalysts to achieve efficient production. The process may include steps such as purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including neuroprotective effects.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Prop-2-yn-1-yloxy)propyl 2-(adamantan-1-yl)acetate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Adamantan-1-yl acetic acid: Shares the adamantane moiety but lacks the prop-2-yn-1-yloxy group.

3-(Prop-2-yn-1-yloxy)propanol: Contains the prop-2-yn-1-yloxy group but lacks the adamantane moiety.

Uniqueness

This combination allows for unique interactions and reactivity compared to other similar compounds .